Cas no 62615-49-0 (Naphtho[1,2-b]thiophene, 3-methyl-2-nitro-)

• Product Name: Naphtho[1,2-b]thiophene, 3-methyl-2-nitro-
• CAS No: 62615-49-0
• MF: C₁₃H₉NO₂S
• MW: 243.281061887741
• CID: 438118
• PubChem ID: 12326952
• Update Time: 2025-04-19

Naphtho[1,2-b]thiophene, 3-methyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,2-b]thiophene, 3-methyl-2-nitro-
• 3-methyl-2-nitrobenzo[g][1]benzothiole
• 3-METHYL-2-NITRONAPHTHO[1,2-B]THIOPHENE
• 62615-49-0
• DTXSID50489740

• Inchi： 1S/C13H9NO2S/c1-8-10-7-6-9-4-2-3-5-11(9)12(10)17-13(8)14(15)16/h2-7H,1H3
• InChI Key： VHHJMWMVCZAZBJ-UHFFFAOYSA-N
• SMILES： S1C(=C(C)C2C=CC3C=CC=CC=3C1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.03547
• Monoisotopic Mass: 243.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 74.1Ų

Experimental Properties

• PSA: 43.14